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Compound of Interest

Compound Name: trans Anethole - d3

CAS No.: 444904-67-0

Cat. No.: B1147729

Get Quote

Executive Summary: The "Why" Behind the Protocol
trans-Anethole-d3 (Deuterated 1-methoxy-4-(1-propenyl)benzene) is a high-value stable

isotope primarily used as an internal standard in metabolic tracing and mass spectrometry.

While chemically similar to non-labeled anethole, its disposal requires a nuanced approach

driven by three factors:

Economic Value: The high cost of deuterated standards mandates waste minimization and

potential recovery.

Regulatory Compliance: It is a Class 9 Miscellaneous Dangerous Good (due to aquatic

toxicity) and often combustible.

Analytical Integrity: Cross-contamination in waste streams can ruin background baselines for

future mass spectrometry work in the facility.

Critical Safety Distinction:
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Deuterium is a stable isotope. trans-Anethole-d3 is NOT radioactive. Do not dispose of this in

radioactive waste streams (e.g., with Tritium or C-14), as this incurs unnecessary regulatory

burdens and disposal costs.

Chemical Profile & Hazard Identification
Effective disposal begins with accurate characterization.

Property Specification Disposal Implication

CAS Number 4180-23-8 (Unlabeled generic)
Use for EHS manifesting (note

"Deuterated" on label).

Physical State Solid/Liquid (MP: ~21–23°C)

May solidify in cool labs;

requires gentle warming before

transfer.

Flash Point ~90°C (194°F)

Combustible.[1] RCRA Code:

Not D001 if pure, but treated

as Ignitable in solvent

mixtures.

Aquatic Toxicity GHS Category 2 (Toxic)

NEVER dispose of down the

drain. Strict containment

required.[1][2][3][4][5][6]

Reactivity Stable

Compatible with standard

organic waste streams (Non-

Halogenated).

Pre-Disposal: The Self-Validating Segregation System
To ensure safety and minimize costs, use this logic gate before moving the vessel to waste.
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The "Solvent Partner" Rule
trans-Anethole-d3 is rarely disposed of neat; it is usually in solution. The solvent dictates the

waste stream.

Scenario A: Neat Compound or Non-Halogenated Solvents (e.g., Methanol-d4, DMSO-d6)

Destination:Non-Halogenated Organic Waste.[5][6]

Cost: Lower.[1]

Incineration: Standard fuel blending.

Scenario B: Halogenated Solvents (e.g., Chloroform-d, Dichloromethane-d2)

Destination:Halogenated Organic Waste.[6]

Cost: Higher (requires specific scrubbing during incineration).

Action: If you used CDCl3 for NMR, the entire mixture is now Halogenated Waste.

Step-by-Step Disposal Workflow
Phase 1: Containment & Labeling

Vessel Selection: Use High-Density Polyethylene (HDPE) or amber glass. Avoid standard

LDPE wash bottles for long-term waste storage as anethole can soften some plastics over

time.

Labeling:

Standard: "Hazardous Waste - Organic Solvents."

Specific: List "trans-Anethole-d3" explicitly.

Flag: Add a secondary label: "Contains Deuterated Compounds - Stable Isotope."

(Prevents confusion with radiological waste).

Phase 2: Transfer Protocol
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Check State: If the waste container has been stored in a cold room (<20°C), trans-anethole

residues may have crystallized. Warm the container in a water bath (30°C) to liquefy before

pouring.

The Rinse (Triple-Rinse Rule):

Rinse the original ampoule/vial 3x with a compatible solvent (e.g., acetone or methanol).

Add rinsate to the Organic Waste container.

Deface the label on the original glass vial and dispose of the glass in the Sharps/Broken

Glass bin (not trash).

Phase 3: Final Handoff
Cap waste container tightly (vapor pressure management).

Move to the Satellite Accumulation Area (SAA).

Ensure the container is within secondary containment (tray) to catch potential leaks.

Visual Decision Tree: Disposal Logic
Use this flow to determine the correct waste stream immediately.
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Start: trans-Anethole-d3 Waste

STOP: Is it Radioactive?

Is it mixed with other solvents?

Identify Solvent Type

Yes

Stream A: Non-Halogenated
Organic Waste

No (Neat Compound)

Contains Halogens?
(e.g., Chloroform, DCM)

No (e.g., MeOH, DMSO)

Stream B: Halogenated
Organic Waste

Yes

No (Stable Isotope)

Click to download full resolution via product page

Figure 1: Logic flow for categorizing trans-anethole-d3 waste based on solvent composition.

Emergency Procedures (Spill Response)
Scenario: You drop a 1g vial of trans-Anethole-d3 on the lab bench.

Evacuate & Ventilate: The smell will be intense (licorice odor). It is not acutely toxic, but high

vapor concentrations can cause respiratory irritation. Open fume hoods; close lab doors.
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PPE: Nitrile gloves (double gloved recommended), safety glasses, and lab coat.

Containment: Do not use water (it is insoluble and will spread).

Solid Spill (Cold Lab): Scoop up crystals with a dustpan.

Liquid Spill: Cover with vermiculite or activated charcoal.

Cleanup:

Sweep absorbed material into a sealable bag.

Wipe surface with Ethanol (anethole is highly soluble in ethanol) to remove the oily residue

and odor.

Place all cleanup materials into the Solid Hazardous Waste bin.

References & Regulatory Grounding[4]
National Research Council (US).Prudent Practices in the Laboratory: Handling and

Management of Chemical Hazards. Washington (DC): National Academies Press (US);

2011.

PubChem.trans-Anethole Compound Summary (CID 637563). National Library of Medicine.

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Regulations: Hazardous Waste Identification.[7]

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Safety Data Sheets.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

